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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-tert-
butyloctane, a branched alkane of interest in various chemical research and development

applications. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination.

Core Physical Properties
The physical characteristics of 4-tert-butyloctane are essential for its handling, application,

and process design in a laboratory or industrial setting. The primary physical constants are

summarized below.

Physical Property Value

Boiling Point 191°C[1][2]

Density 0.7602 g/cm³[1][2]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of 4-tert-butyloctane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14535771?utm_src=pdf-interest
https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination: Thiele Tube Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3][4] The Thiele tube method is a convenient and widely used technique for

determining the boiling point of small quantities of a liquid.[1][5]

Materials:

4-tert-butyloctane sample

Thiele tube filled with mineral oil

Thermometer (0-200°C range)

Capillary tube (sealed at one end)

Small test tube (e.g., Durham tube)

Rubber band or thread

Bunsen burner or other heat source

Clamp and stand

Procedure:

A small amount (approximately 0.5 mL) of 4-tert-butyloctane is placed into the small test

tube.[1]

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.[6]

The test tube is securely attached to the thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.[7]

The entire assembly is then immersed in the mineral oil within the Thiele tube.[6] The oil

level should be high enough to cover the sample but not so high as to enter the test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scribd.com/document/821608833/Thiele-tube
https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.tutorsglobe.com/homework-help/chemistry/determination-of-boiling-point-of-hydrocarbons-78693.aspx
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.tutorsglobe.com/homework-help/chemistry/determination-of-boiling-point-of-hydrocarbons-78693.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The side arm of the Thiele tube is gently heated, which induces convection currents in the

oil, ensuring uniform temperature distribution.[1][7]

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to be drawn into the

capillary tube is recorded as the boiling point of 4-tert-butyloctane.[1][7]

Density Determination: Pycnometer Method
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[8] The pycnometer method is a highly precise technique for determining the density of

liquids.[2][9]

Materials:

4-tert-butyloctane sample

Pycnometer (specific gravity bottle) with a stopper containing a capillary tube[10]

Analytical balance

Distilled water (for calibration)

Thermometer

Drying agent (e.g., acetone)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass (m₀) is accurately weighed

and recorded.[11]

The pycnometer is then filled with distilled water of a known temperature and density. The

stopper is inserted, and any excess water that emerges through the capillary is carefully
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wiped away. The mass of the pycnometer filled with water (m₁) is then measured.

The pycnometer is emptied, thoroughly dried, and then filled with the 4-tert-butyloctane
sample.

The stopper is reinserted, and any excess sample is carefully removed from the exterior of

the pycnometer.

The mass of the pycnometer filled with 4-tert-butyloctane (m₂) is accurately weighed and

recorded.

The density of 4-tert-butyloctane is calculated using the following formula:

Density of sample = [(m₂ - m₀) / (m₁ - m₀)] * Density of water

Visualized Experimental Workflow
The following diagram illustrates the logical steps involved in the determination of the boiling

point of 4-tert-butyloctane using the Thiele tube method.
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Prepare Sample and Apparatus

Assemble Thiele Tube Setup

Attach sample to thermometer

Heat the Thiele Tube

Immerse in oil bath

Observe Bubble Stream

Steady stream of bubbles

Remove Heat and Cool

Bubbles Stop & Liquid Enters Capillary

Record Boiling Point

Read temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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